5-Fluoro-6-methoxy-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%

• IUPAC Name: methyl 5-fluoro-6-methoxy-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H9FO3S/c1-14-8-5-9-6(3-7(8)12)4-10(16-9)11(13)15-2/h3-5H,1-2H3
• InChI Key: MTOUKYZJUQKHHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=C(SC2=C1)C(=O)OC)F
• Molecular Formula: C11H9FO3S
• Molecular Weight: 240.25 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, produces aminothiophene derivatives. The Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents, is another significant synthetic method.

Molecular Structure Analysis

The molecular structure of thiophene consists of a five-membered ring with one sulfur atom. Various substitutions can be made on this ring to create a wide range of thiophene derivatives.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, they can participate in condensation reactions to form aminothiophene derivatives. They can also undergo reactions with elemental sulfur and alkynes to form substituted thiophenes.

Physical And Chemical Properties Analysis

Thiophene derivatives exhibit a variety of physical and chemical properties. They are used in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of thiophene derivatives can vary widely depending on their specific structure and the context in which they are used. For example, some thiophene derivatives are used as voltage-gated sodium channel blockers.

Future Directions

Thiophene derivatives continue to attract interest from scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.